Cas no 156469-74-8 (diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate)

• Product Name: diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate
• CAS No: 156469-74-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD04116252
• CID: 107485
• PubChem ID: 1515153
• Update Time: 2025-06-09

diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinedicarboxylicacid, 1-(phenylmethyl)-, diethyl ester, (3R,4S)-rel- (9CI)
• cis-Diethyl 1-benzyl-3,4-pyrrolidinedicarboxylate
• cis-Diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• diethyl (3R,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
• DIETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• D30210
• IETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• DIETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLAT
• cis-1-(Phenylmethyl)-3,4-pyrrolidinedicarboxylic acid diethyl ester
• diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate
• F15700
• 1642125-56-1
• 3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, diethyl ester, (3R,4S)-rel- (9CI)
• CS-0320876
• 156469-74-8
• 3,4-diethyl (3R,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
• (3S,4R)-diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• AKOS015919807
• diethyl (3S,4R)-1-benzylpyrrolidine-3,4-dicarboxylate
• MFCD04116252
• (3R,4S)-REL- (9CI)1-(PHENYLMETHYL)-3,4-PYRROLIDINEDICARBOXYLICACID DIETHYL ESTER
• (3R,4S)-Diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• A883572
• DTXSID80363903
• DIETHYLCIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• (3R,4S)-Diethyl1-benzylpyrrolidine-3,4-dicarboxylate
• AE-0212
• DB-370025

• MDL： MFCD04116252
• Inchi： 1S/C17H23NO4/c1-3-21-16(19)14-11-18(10-13-8-6-5-7-9-13)12-15(14)17(20)22-4-2/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15+
• InChI Key： QXELSODIWMVNCI-GASCZTMLSA-N
• SMILES： O(CC)C([C@@H]1CN(CC2C=CC=CC=2)C[C@@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 305.16279
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 394.6°Cat760mmHg
• Flash Point: 192.4°C
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 55.84
• LogP: 1.79870

Additional information on diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate

Recent Advances in the Study of Diethyl cis-1-Benzylpyrrolidine-3,4-dicarboxylate (CAS: 156469-74-8)

Diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate (CAS: 156469-74-8) is a synthetic pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate is its role as a precursor in the synthesis of novel GABA_A receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently transformed into a series of pyrrolidine-based ligands with high affinity for the GABA_A receptor. These ligands exhibited promising anxiolytic and anticonvulsant activities in preclinical models, suggesting potential applications in the treatment of anxiety disorders and epilepsy.

In addition to its CNS-related applications, diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyrrolidine derivatives using this compound as a starting material. The resulting derivatives displayed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

The synthetic versatility of diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate has also been highlighted in recent methodological developments. A 2024 publication in Organic Letters described a novel asymmetric hydrogenation protocol that enables the efficient production of enantiomerically pure pyrrolidine derivatives from this compound. This methodological advancement is expected to facilitate the discovery of new chiral drugs with improved pharmacological profiles.

Despite these promising developments, challenges remain in the optimization of diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed in future studies. Nevertheless, the compound's unique structural features and demonstrated biological activities make it a valuable scaffold for further exploration in drug discovery.

In conclusion, diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate (CAS: 156469-74-8) continues to be a focal point of research in chemical biology and medicinal chemistry. Its applications in CNS disorders, antimicrobial therapy, and synthetic methodology highlight its broad utility and potential for future therapeutic development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in the pharmaceutical sciences.